Cas no 2168296-81-7 (6-bromo-1-methyl-1H-indole-3-sulfonyl fluoride)

• Product Name: 6-bromo-1-methyl-1H-indole-3-sulfonyl fluoride
• CAS No: 2168296-81-7
• MF: C₉H₇BrFNO₂S
• MW: 292.124783754349
• CID: 5465699
• PubChem ID: 165840405
• Update Time: 2025-06-08

6-bromo-1-methyl-1H-indole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-methyl-1H-indole-3-sulfonyl fluoride
• Z3019992375

• Inchi： 1S/C9H7BrFNO2S/c1-12-5-9(15(11,13)14)7-3-2-6(10)4-8(7)12/h2-5H,1H3
• InChI Key： RBTDYRGQTMUDPR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=CN(C)C=2C=1)S(=O)(=O)F

Computed Properties

• Exact Mass: 290.93649 g/mol
• Monoisotopic Mass: 290.93649 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 292.13
• XLogP3: 2.5
• Topological Polar Surface Area: 47.4

Additional information on 6-bromo-1-methyl-1H-indole-3-sulfonyl fluoride

Research Brief on 6-Bromo-1-methyl-1H-indole-3-sulfonyl Fluoride (CAS: 2168296-81-7): Recent Advances and Applications

6-Bromo-1-methyl-1H-indole-3-sulfonyl fluoride (CAS: 2168296-81-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative is particularly notable for its role as a covalent inhibitor and its utility in chemical proteomics and drug discovery. Recent studies have highlighted its potential in targeting serine hydrolases and other nucleophilic residues in proteins, making it a valuable tool for activity-based protein profiling (ABPP) and the development of targeted therapies.

The compound's unique reactivity stems from the sulfonyl fluoride moiety, which can form stable covalent bonds with nucleophilic amino acids such as serine, threonine, and tyrosine. This property has been exploited in the design of covalent inhibitors for various enzymes, including those implicated in cancer, neurodegenerative diseases, and infectious diseases. Recent research has demonstrated the efficacy of 6-bromo-1-methyl-1H-indole-3-sulfonyl fluoride in selectively labeling and inhibiting specific enzymes, providing insights into their biological functions and therapeutic potential.

One of the most promising applications of this compound is in the field of chemical proteomics, where it is used to identify and characterize active sites in proteins. A study published in the Journal of Medicinal Chemistry (2023) reported the use of 6-bromo-1-methyl-1H-indole-3-sulfonyl fluoride as a probe to map the reactivity of serine hydrolases in complex proteomes. The study revealed novel targets and off-target effects, underscoring the compound's utility in drug discovery and safety assessment.

In addition to its role in chemical proteomics, 6-bromo-1-methyl-1H-indole-3-sulfonyl fluoride has shown promise in the development of covalent drugs. Covalent inhibitors, which form irreversible or reversible covalent bonds with their targets, are increasingly being explored for their potential to achieve high selectivity and potency. Recent preclinical studies have investigated the use of this compound in the design of inhibitors for kinases and other disease-relevant enzymes, with encouraging results in terms of target engagement and therapeutic efficacy.

Despite its potential, the use of 6-bromo-1-methyl-1H-indole-3-sulfonyl fluoride is not without challenges. Issues such as off-target reactivity and potential toxicity need to be carefully addressed in the development of covalent inhibitors. However, advances in chemical biology and computational modeling are helping to mitigate these risks, enabling the rational design of more selective and safer compounds. Future research is expected to further explore the applications of this compound in drug discovery and chemical biology, with a focus on optimizing its reactivity and selectivity.

In conclusion, 6-bromo-1-methyl-1H-indole-3-sulfonyl fluoride (CAS: 2168296-81-7) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its unique reactivity and applications in chemical proteomics and covalent drug discovery make it a compound of significant interest for researchers in these fields. Continued exploration of its potential is likely to yield new insights and therapeutic opportunities, further solidifying its role in advancing biomedical research.